4-{[(4-chlorophenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• IUPAC Name: 4-[[2-(4-chlorophenoxy)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H21ClN2O4/c21-15-5-9-17(10-6-15)27-13-19(24)23-16-7-3-14(4-8-16)20(25)22-12-18-2-1-11-26-18/h3-10,18H,1-2,11-13H2,(H,22,25)(H,23,24)
• InChI Key: IXNAJTBWZKDMDQ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl

Description

4-{[(4-chlorophenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has shown promising results in scientific research applications. It is commonly referred to as "CPAF" and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of CPAF is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
CPAF has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and inflammation. CPAF has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPAF in lab experiments is its potential anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. However, one of the limitations of using CPAF is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of CPAF.

Future Directions

There are several future directions for the study of CPAF. One area of research is the development of more efficient synthesis methods. Another area of research is the study of CPAF's potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Further studies are also needed to determine the optimal dosage and potential side effects of CPAF.

Synthesis Methods

CPAF can be synthesized using various methods. One of the most common methods involves the reaction of 4-chlorophenol with acetic anhydride to form 4-chloroacetophenone. This is then reacted with sodium hydroxide to form 4-chlorophenacyl chloride. The resulting compound is then reacted with 2-furanylmethylamine and benzamide to form CPAF.

Scientific Research Applications

CPAF has been extensively studied for its potential anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. CPAF has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.